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Compound of Interest

Compound Name: 1-Bromo-2-phenylnaphthalene

Cat. No.: B1278519 Get Quote

This technical guide provides comprehensive information on 1-Bromo-2-phenylnaphthalene,

a key intermediate in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development and materials science, offering detailed data on its

identifiers, properties, synthesis, and safety.

Chemical Identifiers and Properties
1-Bromo-2-phenylnaphthalene is a substituted aromatic hydrocarbon containing a

naphthalene core with a bromo and a phenyl substituent. Its chemical identifiers and physical

properties are summarized below for easy reference.

Table 1: Chemical Identifiers for 1-Bromo-2-phenylnaphthalene
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Identifier Value

CAS Number 22082-93-5[1][2]

PubChem CID 10956972[3]

IUPAC Name 1-bromo-2-phenylnaphthalene[3]

Molecular Formula C₁₆H₁₁Br[3]

InChI
InChI=1S/C16H11Br/c17-16-12-8-4-2-6-

14(12)10-11-15(16)13-7-3-1-5-9-13/h1-11H

InChIKey ZKXHACCXAGJOHG-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)C2=CC=C3C=CC=CC3=C2Br

Table 2: Physicochemical Properties of 1-Bromo-2-phenylnaphthalene

Property Value

Molecular Weight 283.17 g/mol [4]

Appearance White to off-white solid

Melting Point 65 °C[4][5]

Boiling Point 170 °C at 0.03 kPa[5]

Purity Typically >98.0% (GC)[4]

Synthesis Methodologies
The synthesis of 1-Bromo-2-phenylnaphthalene can be achieved through several routes. A

common and effective method is the Suzuki-Miyaura cross-coupling reaction. Below is a

detailed experimental protocol for a representative synthesis.

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

This procedure details the synthesis of 1-Bromo-2-phenylnaphthalene from 1,2-

dibromonaphthalene and phenylboronic acid.
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Materials:

1,2-Dibromonaphthalene

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Tri(o-tolyl)phosphine

Potassium carbonate (K₂CO₃)

n-Propanol

Diethyl ether

Magnesium sulfate (MgSO₄)

Silica gel

Procedure:

In a round-bottom flask, dissolve 1,2-dibromonaphthalene (1.0 equivalent) and

phenylboronic acid (1.05 equivalents) in n-propanol.

To this solution, add an aqueous solution of potassium carbonate (1.20 equivalents, 3 M).

Add the catalyst, palladium(II) acetate (0.003 equivalents), and the ligand, tri-(o-

tolyl)phosphine (0.009 equivalents), to the reaction mixture.

Heat the mixture to reflux and maintain for one hour, monitoring the reaction progress by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and add water.

Separate the phases and extract the aqueous phase three times with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.
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Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by passing it through a short silica plug to remove palladium

impurities, followed by distillation or recrystallization to yield pure 1-Bromo-2-
phenylnaphthalene.[6]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of 1-Bromo-2-
phenylnaphthalene via the Suzuki-Miyaura coupling reaction.

1,2-Dibromonaphthalene +
Phenylboronic Acid

Suzuki-Miyaura Coupling
(Pd(OAc)₂, P(o-tolyl)₃, K₂CO₃, n-Propanol, Reflux)

Aqueous Workup
& Extraction

Silica Gel Chromatography
& Distillation/Recrystallization 1-Bromo-2-phenylnaphthalene

Click to download full resolution via product page

Synthesis workflow for 1-Bromo-2-phenylnaphthalene.

Safety and Handling
While specific toxicity data for 1-Bromo-2-phenylnaphthalene is limited, it should be handled

with the standard precautions for halogenated aromatic hydrocarbons.

Table 3: General Safety and Handling Precautions
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Aspect Recommendation

Personal Protective Equipment (PPE)

Wear chemical safety goggles, chemical-

resistant gloves, and a lab coat. Use a respirator

if handling in a poorly ventilated area.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.[7] Handle in a

well-ventilated area or a chemical fume hood.

Storage

Keep in a tightly closed container in a dry, cool,

and well-ventilated place.[7] Keep away from

strong oxidizing agents.[7]

Spillage
In case of a spill, absorb with an inert material

and place in a suitable container for disposal.[7]

Fire

Use water spray, carbon dioxide, dry chemical,

or foam for extinguishing.[7] Thermal

decomposition can produce irritating gases and

vapors.[8]

Hazard Identification

Based on similar compounds, 1-Bromo-2-phenylnaphthalene may cause skin, eye, and

respiratory irritation.[9][10]

Hazard Statements (Predicted):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following diagram outlines the general safety precautions to be taken when handling this

chemical.
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Chemical Handling:
1-Bromo-2-phenylnaphthalene

Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

Engineering Controls
- Fume Hood

- Good Ventilation

Storage
- Cool, Dry, Well-Ventilated
- Tightly Sealed Container

Waste Disposal
- Follow Local Regulations

Click to download full resolution via product page

General safety precautions for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-2-
phenylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278519#1-bromo-2-phenylnaphthalene-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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